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Cat. No.: B044082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the crystal structure of sodium
bismuthate (NaBiO₃), a potent oxidizing agent with applications in analytical chemistry, organic

synthesis, and materials science.[1] The information presented herein is intended for a

technical audience and details the compound's structural characteristics, the experimental

methods for its synthesis and characterization, and its relevant chemical properties.

Crystal Structure and Crystallographic Data
Sodium bismuthate (NaBiO₃) adopts an ilmenite-type structure, which is related to the

corundum (Al₂O₃) structure.[2] This structure consists of a layered arrangement of close-

packed oxygen atoms, with sodium (Na⁺) and bismuth(V) (Bi⁵⁺) cations occupying the

octahedral sites in alternating layers.[2] The compound crystallizes in the trigonal crystal

system with the space group R-3.[3]

The coordination environment consists of octahedral BiO₆ and distorted NaO₆ units.[3] In the

BiO₆ octahedra, the bismuth atom is bonded to six equivalent oxygen atoms.[3] The sodium

cation is also bonded to six oxygen atoms, forming distorted pentagonal pyramids.[3] These

polyhedra share corners, edges, and faces, creating a stable three-dimensional framework.[3]

The average Bi-O bond distance is approximately 2.116 Å.[2]

Table 1: Crystallographic Data for Sodium Bismuthate (NaBiO₃)
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Parameter Value Reference

Crystal System Trigonal [3]

Space Group R-3 (No. 148) [3]

Lattice Parameters (Hexagonal

setting)
a = 5.51 Å, c = 14.86 Å [3] (Calculated)

α = β = 90°, γ = 120° [3]

Formula Units (Z) 6

| Density (calculated) | 6.50 g/cm³ |[2] |

Table 2: Selected Interatomic Distances

Bond Bond Length (Å) Coordination Reference

Bi - O 2.11 (shorter) 6 (Octahedral) [3]

2.16 (longer) [3]

Na - O 2.34 (shorter)
6 (Distorted

Pentagonal Pyramid)
[3]

| | 2.53 (longer) | |[3] |

Experimental Protocols
The determination of NaBiO₃'s crystal structure relies on precise synthesis methods and

advanced characterization techniques.

Several methods have been developed for the synthesis of sodium bismuthate. The choice of

method can influence the purity and particle size of the final product.[4][5]

Wet Chemical Oxidation (Aqueous Route): This is a common laboratory-scale synthesis.

Preparation: A suspension of bismuth(III) oxide (Bi₂O₃) is prepared in a boiling solution of

sodium hydroxide (NaOH).[2][6]
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Oxidation: A strong oxidizing agent, such as bromine (Br₂) or sodium persulfate

(Na₂S₂O₈), is added to the hot suspension.[2][6][7] This oxidizes the Bi(III) to Bi(V).

Precipitation and Isolation: Upon cooling, the sparingly soluble NaBiO₃ precipitates out of

the solution.[6] The product is then isolated by filtration, washed to remove impurities, and

dried.[6]

Solid-State Synthesis (Anhydrous Route): This method is suitable for producing the

compound without the involvement of water.

Mixing: A mixture of sodium oxide (Na₂O) and bismuth(III) oxide (Bi₂O₃) is prepared.[2][6]

Oxidation: The mixture is heated in the presence of air or oxygen, which acts as the

oxidizing agent.[2][6]

Reaction: The components react at high temperatures to form sodium bismuthate
according to the reaction: Na₂O + Bi₂O₃ + O₂ → 2 NaBiO₃.[2][6]

The synthesized material is characterized using various analytical techniques to confirm its

structure and purity.

X-ray Diffraction (XRD): Powder XRD is the primary technique used to identify the crystalline

phases and determine the lattice parameters. The diffraction pattern of the synthesized

sample is compared with standard patterns from crystallographic databases.[4][8] For more

detailed structural refinement, including atomic positions, synchrotron powder X-ray

diffraction and neutron powder diffraction are employed.[9][10]

Electron Microscopy: Techniques such as Scanning Electron Microscopy (SEM) and

Transmission Electron Microscopy (TEM) are used to analyze the morphology, particle size,

and microstructure of the NaBiO₃ crystals.[4][7]

Spectroscopy: Infrared (IR) spectroscopy can be used to identify the characteristic

vibrational modes of the Bi-O bonds within the crystal lattice, providing further confirmation of

the structure.[4]

Visualizations: Workflows and Chemical Logic
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The following diagrams illustrate the experimental workflow for structural determination and a

key chemical reaction involving NaBiO₃.

Experimental Workflow for NaBiO₃ Structure Determination
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Caption: A flowchart of the synthesis and structural characterization process for NaBiO₃.
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Simplified Coordination Environment in NaBiO₃
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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